8-fluoro-2-{[4-(5-fluoro-1H-benzimidazol-2-yl)-1-piperidinyl]carbonyl}quinoline

• IUPAC Name: [4-(6-fluoro-1H-benzimidazol-2-yl)piperidin-1-yl]-(8-fluoroquinolin-2-yl)methanone
• InChI: InChI=1S/C22H18F2N4O/c23-15-5-7-17-19(12-15)27-21(26-17)14-8-10-28(11-9-14)22(29)18-6-4-13-2-1-3-16(24)20(13)25-18/h1-7,12,14H,8-11H2,(H,26,27)
• InChI Key: LPWGZNVCCLNPQX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=C(N2)C=C(C=C3)F)C(=O)C4=NC5=C(C=CC=C5F)C=C4
• Molecular Formula: C22H18F2N4O
• Molecular Weight: 392.4 g/mol

Description

• "8-fluoro-2-{[4-(5-fluoro-1H-benzimidazol-2-yl)-1-piperidinyl]carbonyl}quinoline" belongs to a class of compounds known as benzimidazo[1,2-a]quinolines. These compounds are of interest due to their potential applications in various fields, including their use as fluorescent probes for DNA detection and their promising photophysical properties (Perin et al., 2011).

Synthesis Analysis

• The synthesis of benzimidazo[1,2-a]quinolines typically involves microwave-assisted protocols and uncatalyzed amination techniques. These methods have been employed for synthesizing various substituted benzimidazo[1,2-a]quinolines, including those with piperidine, pyrrolidine, and piperazine nuclei (Perin et al., 2011).

Molecular Structure Analysis

• The molecular and crystal structures of certain benzimidazo[1,2-a]quinolines, including those substituted with piperidine, have been characterized by X-ray diffractometry. These molecules tend to be essentially planar and are characterized by weak intermolecular hydrogen bonds and π–π aromatic interactions (Perin et al., 2011).

Chemical Reactions and Properties

• Benzimidazo[1,2-a]quinolines exhibit a range of interactions in various chemical contexts. For example, some derivatives show potential as DNA-specific fluorescent probes, indicating an ability to interact with nucleic acids. This is suggested by enhanced fluorescence emission intensity in the presence of ct-DNA (Perin et al., 2011).

Physical Properties Analysis

• These compounds have been characterized using 1H, 13C NMR, IR, UV/Vis, and fluorescence spectroscopy, revealing insights into their physical properties and potential as photophysical agents (Perin et al., 2011).

Chemical Properties Analysis

• The chemical properties of benzimidazo[1,2-a]quinolines, particularly those related to photophysical behavior and potential chemosensor activity, have been studied in detail. These studies have included analysis of acid/base properties, metal binding affinities, and sensitivity to various ions, demonstrating their potential as chemosensors and pH probes (Hranjec et al., 2017).

Scientific Research Applications

Fluorescent Probes for DNA Detection

Benzimidazo[1,2-a]quinolines, which are structurally similar to 8-fluoro-2-{[4-(5-fluoro-1H-benzimidazol-2-yl)-1-piperidinyl]carbonyl}quinoline, have been explored for their potential as fluorescent probes for DNA detection. A study demonstrated the synthesis and characterization of these compounds, highlighting their fluorescence properties in the presence of DNA, which could be leveraged in biological and medical research for DNA-specific fluorescence applications (Perin et al., 2011).

pH Sensing Materials

These benzimidazo[1,2-a]quinoline derivatives have been evaluated as novel pH probes, potentially useful in pH sensing materials or as H+ fluoroionophores in bulk optode membranes. Their photophysical and acid-base properties make them suitable for monitoring acidic pH in solution, which could be beneficial in various chemical and environmental monitoring applications (Horak et al., 2019).

Antitumor Agents

Certain benzimidazol-2-yl quinoxalines, structurally akin to the compound , have shown promise as antitumor agents. A study synthesized compounds with piperazine, piperidine, and morpholine moieties, demonstrating their potent activity against various cancer lines. This suggests potential applications in cancer therapy and drug development (Mamedov et al., 2022).

Sensing for Picric Acid

A fluorochrome based on a quinoline-benzimidazole conjugate, similar in structure, has been developed for highly sensitive and selective sensing of picric acid. This application is crucial in environmental monitoring and security, detecting explosive materials (Jiang et al., 2019).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Benzimidazoles are known to have a wide range of biological activities, including antimicrobial, anticancer, and antiviral effects. Quinolines also have diverse biological activities.

Future Directions

Given the biological activity of both benzimidazoles and quinolines, this compound could potentially have interesting biological properties. Future research could involve testing its activity against various biological targets, and optimizing its structure for increased potency and selectivity.